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[[4-[[4-(phenylimino)-2,5-cyclohexadien-1-ylidene][4-[(sulphophenyl)amino]phenyl]methyl]phenyl]amino]benzenesulphonic acid [[4-[[4-(phenylimino)-2,5-cyclohexadien-1-ylidene][4-[(sulphophenyl)amino]phenyl]methyl]phenyl]amino]benzenesulphonic acid
Brand Name: Vulcanchem
CAS No.: 1324-77-2
VCID: VC20938825
InChI: InChI=1S/C37H29N3O6S2/c41-47(42,43)35-12-6-4-10-33(35)39-31-22-16-27(17-23-31)37(26-14-20-30(21-15-26)38-29-8-2-1-3-9-29)28-18-24-32(25-19-28)40-34-11-5-7-13-36(34)48(44,45)46/h1-25,39-40H,(H,41,42,43)(H,44,45,46)
SMILES: C1=CC=C(C=C1)N=C2C=CC(=C(C3=CC=C(C=C3)NC4=CC=CC=C4S(=O)(=O)O)C5=CC=C(C=C5)NC6=CC=CC=C6S(=O)(=O)O)C=C2
Molecular Formula: C37H29N3O6S2
Molecular Weight: 675.8 g/mol

[[4-[[4-(phenylimino)-2,5-cyclohexadien-1-ylidene][4-[(sulphophenyl)amino]phenyl]methyl]phenyl]amino]benzenesulphonic acid

CAS No.: 1324-77-2

Cat. No.: VC20938825

Molecular Formula: C37H29N3O6S2

Molecular Weight: 675.8 g/mol

* For research use only. Not for human or veterinary use.

[[4-[[4-(phenylimino)-2,5-cyclohexadien-1-ylidene][4-[(sulphophenyl)amino]phenyl]methyl]phenyl]amino]benzenesulphonic acid - 1324-77-2

Specification

CAS No. 1324-77-2
Molecular Formula C37H29N3O6S2
Molecular Weight 675.8 g/mol
IUPAC Name 2-[4-[(4-phenyliminocyclohexa-2,5-dien-1-ylidene)-[4-(2-sulfoanilino)phenyl]methyl]anilino]benzenesulfonic acid
Standard InChI InChI=1S/C37H29N3O6S2/c41-47(42,43)35-12-6-4-10-33(35)39-31-22-16-27(17-23-31)37(26-14-20-30(21-15-26)38-29-8-2-1-3-9-29)28-18-24-32(25-19-28)40-34-11-5-7-13-36(34)48(44,45)46/h1-25,39-40H,(H,41,42,43)(H,44,45,46)
Standard InChI Key KDUQQIROQSSCFW-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)N=C2C=CC(=C(C3=CC=C(C=C3)NC4=CC=CC=C4S(=O)(=O)O)C5=CC=C(C=C5)NC6=CC=CC=C6S(=O)(=O)O)C=C2
Canonical SMILES C1=CC=C(C=C1)NC2=CC=C(C=C2)C(=C3C=CC(=NC4=CC=CC=C4S(=O)(=O)O)C=C3)C5=CC=C(C=C5)NC6=CC=CC=C6S(=O)(=O)O

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